Cas no 1527491-93-5 (Coenzyme A, S-(hydrogen 2-octylpropanedioate))

Coenzyme A, S-(hydrogen 2-octylpropanedioate) structure

1527491-93-5 structure

Product Name:Coenzyme A, S-(hydrogen 2-octylpropanedioate)

CAS No:1527491-93-5

MF:C₃₂H₅₄N₇O₁₉P₃S

MW:965.792950153351

CID:5598754

Update Time:2023-09-01

Coenzyme A, S-(hydrogen 2-octylpropanedioate) Chemical and Physical Properties

Names and Identifiers

- Coenzyme A, S-(hydrogen 2-octylpropanedioate)
- Inchi： 1S/C32H54N7O19P3S/c1-4-5-6-7-8-9-10-19(30(44)45)31(46)62-14-13-34-21(40)11-12-35-28(43)25(42)32(2,3)16-55-61(52,53)58-60(50,51)54-15-20-24(57-59(47,48)49)23(41)29(56-20)39-18-38-22-26(33)36-17-37-27(22)39/h17-20,23-25,29,41-42H,4-16H2,1-3H3,(H,34,40)(H,35,43)(H,44,45)(H,50,51)(H,52,53)(H2,33,36,37)(H2,47,48,49)/t19?,20-,23-,24-,25+,29-/m1/s1
- InChI Key： PHBXGOARTJVQMR-DCLPJPSESA-N
- SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C(=O)O)CCCCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

Coenzyme A, S-(hydrogen 2-octylpropanedioate) Production Method

Production Method 1

124-13-0

598-21-0

85-61-0

1527491-93-5

1264-57-9

Reaction Conditions

1.1R:Et3N, S:CH2Cl2, 0°C; 0.5 h, rt
1.2R:HCl, S:H2O
2.1S:Benzene, rt; 4 h, reflux
2.2R:NaOH, S:H2O
3.1S:PhMe, 48 h, rt
4.1S:H2O, S:THF, overnight, rt, pH 8.5
5.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
5.2R:Cl3CCO2H, S:H2O

Reference

: Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility

By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312